1,25-Dihydroxyvitamin D3-26,23-lactone

• CAS No.: 81203-50-1
• Product Name: 1,25-Dihydroxyvitamin D3-26,23-lactone
• Molecular Formula: C₂₇H₄₀O₅
• Molecular Weight: 444.6 g/mol
• IUPAC Name: (3R,5S)-5-[(2R)-2-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]propyl]-3-hydroxy-3-methyloxolan-2-one
• Standard InChI: InChI=1S/C27H40O5/c1-16(12-21-15-27(4,31)25(30)32-21)22-9-10-23-18(6-5-11-26(22,23)3)7-8-19-13-20(28)14-24(29)17(19)2/h7-8,16,20-24,28-29,31H,2,5-6,9-15H2,1,3-4H3/b18-7+,19-8-/t16-,20-,21+,22-,23+,24+,26-,27-/m1/s1
• Standard InChIKey: WMYIVSWWSRCZFA-RWVJFQLJSA-N
• Isomeric SMILES: C[C@H](C[C@H]1C[C@@](C(=O)O1)(C)O)[C@H]2CC[C@@H]\3[C@@]2(CCC/C3=C\C=C/4\C[C@H](C[C@@H](C4=C)O)O)C
• SMILES: CC(CC1CC(C(=O)O1)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Canonical SMILES: CC(CC1CC(C(=O)O1)(C)O)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
• Physical Description: Solid
• Description: (23S, 25R)-1alpha, 25-Dihydroxyvitamin D3 26, 23-lactone / (23S, 25R)-1alpha, 25-dihydroxycholecalciferol 26, 23-lactone, also known as 1 alpha, 25-dihydroxyvitamin D3-26, 23-lactone or 1, 25-dihydroxycholecalciferol-26-23-lactone, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Thus, (23S, 25R)-1alpha, 25-dihydroxyvitamin D3 26, 23-lactone / (23S, 25R)-1alpha, 25-dihydroxycholecalciferol 26, 23-lactone is considered to be a secosteroid lipid molecule (23S, 25R)-1alpha, 25-Dihydroxyvitamin D3 26, 23-lactone / (23S, 25R)-1alpha, 25-dihydroxycholecalciferol 26, 23-lactone is considered to be a practically insoluble (in water) and relatively neutral molecule (23S, 25R)-1alpha, 25-Dihydroxyvitamin D3 26, 23-lactone / (23S, 25R)-1alpha, 25-dihydroxycholecalciferol 26, 23-lactone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, (23S, 25R)-1alpha, 25-dihydroxyvitamin D3 26, 23-lactone / (23S, 25R)-1alpha, 25-dihydroxycholecalciferol 26, 23-lactone is primarily located in the membrane (predicted from logP) and cytoplasm.
• Synonyms: 1 alpha,25-dihydroxyvitamin D3-26,23-lactone; 1,25-dihydroxycholecalciferol-26-23-lactone; 1,25-dihydroxyvitamin D3-26,23-lactone; 1,25-lactone; 23(S),25(R)-1,25(OH)2D3-26,23-lactone; calcitriol-26,23-lactone
• PubChem Compound: 6438368
• Last Modified: Nov 11 2021